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Compound of Interest

Compound Name: Barium phosphate

Cat. No.: B080940

An In-depth Technical Guide to Barium Phosphate

This guide provides comprehensive information on barium phosphate for researchers,
scientists, and professionals in drug development. It covers the chemical identifiers, safety
data, and handling protocols for this inorganic compound.

Chemical Identification

Barium phosphate can refer to several compounds, the most common of which is tribarium
diphosphate. Another relevant compound is barium hydrogen phosphate.

Compound Molecular
Synonyms CAS Number EC Number
Name Formula
Tribarium Barium
_ Bas(POa)2 13517-08-3 236-856-9
diphosphate orthophosphate
) Barium
Barium hydrogen
phosphate, BaHPO4 10048-98-3 233-159-1
phosphate o
dibasic

Physical and Chemical Properties

The properties of the two common forms of barium phosphate are summarized below.
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Property T.ribarium Barium hydrogen References
diphosphate phosphate

Molecular Weight 601.92 g/mol 233.31 g/mol [1]
Appearance White powder White powder [2][3]

Odor Odorless Odorless [2][4]
Melting Point Not Available 410 °C [3]

Boiling Point Not Available Decomposes [3]
Solubility in water Insoluble Slightly soluble [2][3]
Specific Gravity Not Available 4.165 [3]

Safety Data Sheet Summary

This section provides a summary of the safety information for barium phosphate, primarily

focusing on tribarium diphosphate as it is the more common form. The hazards are similar for

other barium salts.

Hazard Identification

Barium phosphate is classified as hazardous. The primary routes of exposure are inhalation

and ingestion.

Hazard Class Category Hazard Statement
Acute toxicity, Oral Category 4 H302: Harmful if swallowed
Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin irritation Category 2 H315: Causes skin irritation

o H319: Causes serious eye
Eye irritation Category 2 o

Irritation

- o H335: May cause respiratory

Specific target organ toxicity Category 3

irritation
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GHS Pictograms:[5]
e GHSO07: Exclamation Mark

Signal Word: Warning[1][5]

First Aid Measures

Exposure Route First Aid Procedure

References

Move the victim to fresh air. If

breathing is difficult, give
Inhalation oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[6]

Remove contaminated
clothing. Wash the affected
) area with plenty of soap and
Skin Contact .
water for at least 15 minutes.
Seek medical attention if

irritation persists.

[6]L7]

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.
Eye Contact ]
Remove contact lenses if

present and easy to do.

Continue rinsing. Seek medical

attention.

[6]7]

Do not induce vomiting. Rinse

mouth with water. Never give
Ingestion anything by mouth to an
unconscious person. Seek

immediate medical attention.

[6]

Handling and Storage
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» Handling: Use in a well-ventilated area or under a chemical fume hood.[6] Avoid generating
dust.[1] Avoid contact with skin, eyes, and clothing.[7] Do not eat, drink, or smoke when
using this product. Wash hands thoroughly after handling.[6]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] Keep

away from incompatible materials.

Personal Protective Equipment (PPE)

Protection Type Recommendation References

Wear safety glasses with side-
Eye/Face ) ) [1]
shields or chemical goggles.

Wear impervious gloves and
Skin protective clothing to prevent [6]

skin exposure.

If exposure limits are exceeded

or irritation is experienced, use
Respiratory a NIOSH/MSHA or European [7]

Standard EN 149 approved

respirator.

: ional .

Regulatory Body Limit Notes References
ACGIH TLV 0.5 mg/m3 as Ba [8]
OSHA PEL 0.5 mg/m3 as Ba [8]
NIOSH IDLH 50 mg/m3 as Ba [8]

Experimental Protocol Workflow

The following diagram illustrates a general workflow for a laboratory experiment involving
barium phosphate, emphasizing safety and handling procedures.
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General Experimental Workflow for Barium Phosphate

Preparation Phase

Review SDS

'

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

'

Prepare Work Area
(Fume Hood, Spill Kit Ready)

Executign Phase

Weigh Barium Phosphate

Perform Experimental Steps
(e.g., Dissolution, Reaction)

Cleanup and Disposal Phase

Decontaminate Glassware and Surfaces

Dispose of Waste
(Follow Institutional Guidelines)

Remove and Dispose of PPE

Wash Hands Thoroughly
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Caption: A flowchart outlining the key steps and safety precautions for a typical laboratory
experiment using barium phosphate.

Logical Relationship for Hazard Mitigation

The following diagram illustrates the logical relationship between identifying a hazard and
implementing control measures when working with barium phosphate.

Hazard Mitigation Logic

Hazard Identification

Harmful if Swallowed (H302) Harmful if Inhaled (H332) Causes Skin/Eye Irritation (H315/H319)

/ Controlk/l;a&ﬁs l \ l

Engineering Controls Administrative Controls Personal Protective Equipment (PPE)

Use in Fume Hood Follow SOPs | Restrict Access Gloves | Goggles | Respirator

Y

Safe Handling of Barium Phosphate

Click to download full resolution via product page

Caption: A diagram showing the relationship between identified hazards of barium phosphate
and the corresponding control measures to ensure safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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